Cas no 2228289-53-8 (2-(2,3-dihydro-1-benzofuran-7-yl)butanedioic acid)

• Product Name: 2-(2,3-dihydro-1-benzofuran-7-yl)butanedioic acid
• CAS No: 2228289-53-8
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 6281848
• PubChem ID: 165881116
• Update Time: 2025-06-11

2-(2,3-dihydro-1-benzofuran-7-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-7-yl)butanedioic acid
• EN300-1779088
• 2228289-53-8

• Inchi： 1S/C12H12O5/c13-10(14)6-9(12(15)16)8-3-1-2-7-4-5-17-11(7)8/h1-3,9H,4-6H2,(H,13,14)(H,15,16)
• InChI Key： OJECMPMCTNAPJR-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 236.06847348g/mol
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-(2,3-dihydro-1-benzofuran-7-yl)butanedioic acid

Comprehensive Overview of 2-(2,3-dihydro-1-benzofuran-7-yl)butanedioic acid (CAS No. 2228289-53-8)

2-(2,3-dihydro-1-benzofuran-7-yl)butanedioic acid (CAS No. 2228289-53-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its benzofuran core and butanedioic acid side chain, is often explored for its role in drug development, particularly in targeting metabolic pathways and enzyme inhibition. Researchers are increasingly interested in its derivatives for their potential therapeutic benefits, aligning with the growing demand for novel bioactive molecules in the healthcare sector.

The benzofuran moiety in 2-(2,3-dihydro-1-benzofuran-7-yl)butanedioic acid is a key structural feature that contributes to its biological activity. Benzofuran derivatives are widely studied for their antioxidant, anti-inflammatory, and antimicrobial properties, making them a hotspot in modern medicinal chemistry. Coupled with the butanedioic acid (succinic acid) group, this compound exhibits enhanced solubility and bioavailability, which are critical factors in drug formulation. Recent studies have highlighted its potential in addressing metabolic disorders, a topic of high relevance given the global rise in conditions like diabetes and obesity.

From a synthetic chemistry perspective, CAS No. 2228289-53-8 represents a versatile intermediate for the development of more complex molecules. Its synthesis typically involves multi-step organic reactions, including coupling and oxidation processes, which are of interest to chemists working on green chemistry and sustainable methodologies. The compound's stability under various pH conditions also makes it a candidate for further exploration in controlled-release drug delivery systems, a trending area in pharmaceutical innovation.

In the context of AI-driven drug discovery, 2-(2,3-dihydro-1-benzofuran-7-yl)butanedioic acid has been flagged as a promising scaffold for virtual screening and molecular docking studies. Computational models predict its affinity for specific enzyme targets, such as those involved in neurodegenerative diseases—a pressing concern in aging populations. This aligns with the increasing use of machine learning in identifying bioactive compounds, a topic frequently searched by researchers and industry professionals alike.

Environmental and safety profiles of CAS No. 2228289-53-8 have also been scrutinized, particularly in compliance with REACH and other regulatory frameworks. The compound's low toxicity and biodegradability make it a sustainable choice for industrial applications, resonating with the global push toward eco-friendly chemicals. This aspect is particularly relevant to manufacturers seeking alternatives to hazardous solvents or reagents in synthetic processes.

In summary, 2-(2,3-dihydro-1-benzofuran-7-yl)butanedioic acid (CAS No. 2228289-53-8) stands at the intersection of cutting-edge research and practical applications. Its structural versatility, combined with its potential in drug development and green chemistry, positions it as a compound of enduring interest. As scientific inquiries into its properties expand, this molecule is likely to remain a focal point in both academic and industrial settings, addressing some of the most pressing challenges in health and sustainability.